Cas no 339029-65-1 (5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonamide)

• Product Name: 5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonamide
• CAS No: 339029-65-1
• MF: C₁₁H₈ClF₃N₂O₂S₂
• MW: 356.771629333496
• CID: 5741799
• PubChem ID: 1486183
• Update Time: 2023-11-11

5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS000594363
• 339029-65-1
• 5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thiophenesulfonamide
• HMS571G15
• SMR000126543
• 5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonamide
• Bionet1_001173
• CHEMBL1454927
• 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonamide
• 8G-019
• HMS2348B18
• AKOS005102890
• 5-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)-2-THIOPHENESULFONAMIDE
• 2-Thiophenesulfonamide, 5-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-

• Inchi： 1S/C11H8ClF3N2O2S2/c12-8-3-6(11(13,14)15)5-17-9(8)4-7-1-2-10(20-7)21(16,18)19/h1-3,5H,4H2,(H2,16,18,19)
• InChI Key： SIAVQPWAWBCQJA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC1=CC=C(S(N)(=O)=O)S1

Computed Properties

• Exact Mass: 355.9667820g/mol
• Monoisotopic Mass: 355.9667820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 454.3±55.0 °C(Predicted)
• pka: 9.89±0.60(Predicted)